Cas no 101250-48-0 ((5S)-5-benzylmorpholin-3-one)
(5S)-5-benzylmorpholin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Morpholinone, 5-(phenylmethyl)-, (5S)-
- (S)-5-benzylmorpholin-3-one
- (5S)-5-benzylmorpholin-3-one
- MFCD27940847
- EN300-8781492
- CS-B0757
- DB-247139
- F86967
- SCHEMBL1177522
- 101250-48-0
-
- MDL: MFCD27940847
- Inchi: 1S/C11H13NO2/c13-11-8-14-7-10(12-11)6-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,12,13)/t10-/m0/s1
- InChI Key: PXPFDUZBGQDAEP-JTQLQIEISA-N
- SMILES: O1CC(N[C@H](C1)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 191.09469
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
(5S)-5-benzylmorpholin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8781492-0.05g |
(5S)-5-benzylmorpholin-3-one |
101250-48-0 | 95.0% | 0.05g |
$105.0 | 2025-03-21 | |
| Enamine | EN300-8781492-0.1g |
(5S)-5-benzylmorpholin-3-one |
101250-48-0 | 95.0% | 0.1g |
$156.0 | 2025-03-21 | |
| Enamine | EN300-8781492-0.25g |
(5S)-5-benzylmorpholin-3-one |
101250-48-0 | 95.0% | 0.25g |
$222.0 | 2025-03-21 | |
| Enamine | EN300-8781492-0.5g |
(5S)-5-benzylmorpholin-3-one |
101250-48-0 | 95.0% | 0.5g |
$422.0 | 2025-03-21 | |
| Enamine | EN300-8781492-1.0g |
(5S)-5-benzylmorpholin-3-one |
101250-48-0 | 95.0% | 1.0g |
$541.0 | 2025-03-21 | |
| Enamine | EN300-8781492-2.5g |
(5S)-5-benzylmorpholin-3-one |
101250-48-0 | 95.0% | 2.5g |
$1063.0 | 2025-03-21 | |
| Enamine | EN300-8781492-5.0g |
(5S)-5-benzylmorpholin-3-one |
101250-48-0 | 95.0% | 5.0g |
$1572.0 | 2025-03-21 | |
| Enamine | EN300-8781492-10.0g |
(5S)-5-benzylmorpholin-3-one |
101250-48-0 | 95.0% | 10.0g |
$2331.0 | 2025-03-21 | |
| Chemenu | CM484013-100mg |
(S)-5-Benzylmorpholin-3-one |
101250-48-0 | 97% | 100mg |
$126 | 2023-02-03 | |
| Chemenu | CM484013-250mg |
(S)-5-Benzylmorpholin-3-one |
101250-48-0 | 97% | 250mg |
$210 | 2023-02-03 |
(5S)-5-benzylmorpholin-3-one Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on (5S)-5-benzylmorpholin-3-one
Introduction to (5S)-5-benzylmorpholin-3-one (CAS No. 101250-48-0)
(5S)-5-benzylmorpholin-3-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 101250-48-0, has garnered attention due to its potential applications in drug development and medicinal chemistry. The enantiomeric purity and stereochemical configuration of this molecule play a crucial role in determining its biological activity, making it a subject of extensive research and development.
The structural framework of (5S)-5-benzylmorpholin-3-one consists of a morpholine ring substituted with a benzyl group at the 5-position and a carbonyl group at the 3-position. This configuration contributes to its distinctive chemical properties, including solubility, stability, and reactivity. The presence of the stereogenic center at the 5-position (S-configuration) is particularly noteworthy, as it influences the molecule's interaction with biological targets.
In recent years, there has been growing interest in the pharmacological properties of morpholine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the morpholine moiety exhibit various therapeutic effects, including anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, (5S)-5-benzylmorpholin-3-one has shown particular promise in preclinical studies, suggesting its potential as a lead compound for the development of novel therapeutic agents.
One of the most compelling aspects of (5S)-5-benzylmorpholin-3-one is its role in the synthesis of biologically active molecules. The benzyl group and the morpholine ring provide a versatile scaffold that can be modified to enhance specific pharmacological properties. For instance, modifications at the 3-position can introduce additional functional groups that improve binding affinity to target proteins or enzymes. This flexibility makes (5S)-5-benzylmorpholin-3-one an invaluable building block in medicinal chemistry.
The stereochemical purity of (5S)-5-benzylmorpholin-3-one is another critical factor that contributes to its efficacy. Enantiomeric excess and configurational stability are essential for ensuring that the compound interacts optimally with biological targets. Recent advancements in synthetic methodologies have enabled the efficient preparation of enantiomerically pure forms of this compound, facilitating more accurate and reliable pharmacological evaluations.
Recent research has highlighted the potential applications of (5S)-5-benzylmorpholin-3-one in addressing various therapeutic challenges. For example, studies have explored its interactions with enzymes involved in inflammatory pathways, suggesting that it may serve as a precursor for drugs targeting chronic inflammatory diseases. Additionally, its structural features make it a candidate for developing antiviral agents, particularly against viruses that rely on morpholine-containing compounds for replication.
The synthesis of (5S)-5-benzylmorpholin-3-one involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Modern synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, have been employed to achieve high yields and enantiomeric purity. These advancements not only streamline the production process but also enhance the overall quality and consistency of the final product.
In conclusion, (5S)-5-benzylmorpholin-3-one (CAS No. 101250-48-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a key intermediate in drug development underscores its importance in medicinal chemistry research. As further studies continue to uncover its potential applications, this compound is poised to contribute significantly to the discovery and development of novel therapeutic agents.
101250-48-0 ((5S)-5-benzylmorpholin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)